![molecular formula C9H9BrN2O2 B2496153 5-bromo-N'-[(1E)-ethylidene]-2-hydroxybenzohydrazide CAS No. 406696-82-0](/img/structure/B2496153.png)
5-bromo-N'-[(1E)-ethylidene]-2-hydroxybenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-bromo-N'-[(1E)-ethylidene]-2-hydroxybenzohydrazide, also known as BHBr, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BHBr belongs to the class of hydrazide derivatives and has been found to exhibit antitumor, anti-inflammatory, and antiviral properties. In
Scientific Research Applications
Fluorescent Properties and Hydrothermal Synthesis
A study involved the hydrothermal synthesis of a new dinuclear Zn(II) complex using a compound related to 5-bromo-N'-[(1E)-ethylidene]-2-hydroxybenzohydrazide. This complex exhibited enhanced fluorescent properties compared to the ligand, indicating potential applications in materials science and sensor technology (Ji Chang–you, 2012).
Antibacterial Activity
Another study synthesized a nickel(II) complex with a new acylhydrazone related to this compound and evaluated its antibacterial activity. The complex demonstrated higher antibacterial activity against E. coli, S. aureus, and B. subtilis than the ligand, highlighting its potential in antimicrobial applications (W. Yu-jie, 2011).
Synthesis of Novel Compounds
A research effort focused on the synthesis of new compounds using this compound as a starting material. This work led to the creation of compounds with potential applications in drug development and organic chemistry (Nguyen Van Thin et al., 2019).
Crystal Structure Determination
The crystal structures of Schiff bases derived from this compound were determined, providing insights into their molecular configurations and potential interactions in complex formulations. This research aids in understanding the structural basis for the properties and reactivity of these compounds (Mei-An Zhu & X. Qiu, 2011).
Antimicrobial Screening
Compounds synthesized from this compound were screened for antimicrobial activities, indicating their potential use in developing new antibacterial agents. This underscores the importance of such compounds in addressing the growing concern of antibiotic resistance (H. M. N. Kumari et al., 2019).
properties
IUPAC Name |
5-bromo-N-[(E)-ethylideneamino]-2-hydroxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2O2/c1-2-11-12-9(14)7-5-6(10)3-4-8(7)13/h2-5,13H,1H3,(H,12,14)/b11-2+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXGNKNCWYDSVDX-BIIKFXOESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=NNC(=O)C1=C(C=CC(=C1)Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=N/NC(=O)C1=C(C=CC(=C1)Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.